WHI-P97 WHI-P97 2,6-dibromo-4-[(6,7-dimethoxy-4-quinazolinyl)amino]phenol is a member of quinazolines.
Brand Name: Vulcanchem
CAS No.: 211555-05-4
VCID: VC0547161
InChI: InChI=1S/C16H13Br2N3O3/c1-23-13-5-9-12(6-14(13)24-2)19-7-20-16(9)21-8-3-10(17)15(22)11(18)4-8/h3-7,22H,1-2H3,(H,19,20,21)
SMILES: COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=C(C(=C3)Br)O)Br)OC
Molecular Formula: C16H13Br2N3O3
Molecular Weight: 455.10 g/mol

WHI-P97

CAS No.: 211555-05-4

Cat. No.: VC0547161

Molecular Formula: C16H13Br2N3O3

Molecular Weight: 455.10 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

WHI-P97 - 211555-05-4

Specification

Description 2,6-dibromo-4-[(6,7-dimethoxy-4-quinazolinyl)amino]phenol is a member of quinazolines.
CAS No. 211555-05-4
Molecular Formula C16H13Br2N3O3
Molecular Weight 455.10 g/mol
IUPAC Name 2,6-dibromo-4-[(6,7-dimethoxyquinazolin-4-yl)amino]phenol
Standard InChI InChI=1S/C16H13Br2N3O3/c1-23-13-5-9-12(6-14(13)24-2)19-7-20-16(9)21-8-3-10(17)15(22)11(18)4-8/h3-7,22H,1-2H3,(H,19,20,21)
Standard InChI Key YVCXQRVVNQMZEI-UHFFFAOYSA-N
SMILES COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=C(C(=C3)Br)O)Br)OC
Canonical SMILES COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=C(C(=C3)Br)O)Br)OC
Appearance Solid powder

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator